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Compound of Interest

Compound Name: 2,3-Difluoroethoxybenzene

Cat. No.: B055315

Audience: Researchers, scientists, and drug development professionals.

Introduction: The introduction of fluorine into molecular scaffolds is a well-established strategy
in agrochemical design to enhance the potency, metabolic stability, and overall efficacy of
active ingredients. 2,3-Difluoroethoxybenzene is a valuable fluorinated building block that can
be incorporated into novel pesticides to modulate their physicochemical and biological
properties. The presence of the difluoroethoxy group can improve lipophilicity and resistance to
metabolic degradation, potentially leading to more potent and persistent agrochemicals. These
application notes provide a comprehensive overview of the potential applications of 2,3-
Difluoroethoxybenzene in the development of new agrochemicals, complete with detailed
experimental protocols and illustrative data.

Application: Synthesis of Novel Fungicidal
Candidates

2,3-Difluoroethoxybenzene can serve as a key intermediate in the synthesis of novel
fungicide candidates, such as those belonging to the strobilurin or SDHI (Succinate
Dehydrogenase Inhibitor) classes. The difluoroethoxyphenyl moiety can be incorporated to
enhance the compound's binding affinity to the target site and improve its systemic properties
within the plant.
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Hypothetical Fungicide Candidate: DFE-Strobin (2-((2,3-difluoroethoxy)phenyl)-N-methyl-
methoxyiminoacetamide)

Experimental Protocol: Synthesis of DFE-Strobin

This protocol outlines a multi-step synthesis of the hypothetical fungicide DFE-Strobin, starting
from 2,3-Difluoroethoxybenzene.

**Step 1: Friedel-Crafts Acylation of
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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